Cas no 2850381-37-0 (8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride)

• Product Name: 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride
• CAS No: 2850381-37-0
• MF: C₁₃H₂₅BClNO₂
• MW: 273.60710310936
• CID: 5464608
• PubChem ID: 165762522
• Update Time: 2025-06-14

8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride
• EN300-36972992
• AKOS040811063
• 2850381-37-0
• Z5274376270
• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride

• Inchi： 1S/C13H24BNO2.ClH/c1-11(2)12(3,4)17-14(16-11)10-8-15-9-13(10)6-5-7-13;/h10,15H,5-9H2,1-4H3;1H
• InChI Key： BCLXVHJIPCSBQJ-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2CNCC32CCC3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.1666869g/mol
• Monoisotopic Mass: 273.1666869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride

Research Briefing on 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride (CAS: 2850381-37-0)

In recent years, the compound 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride (CAS: 2850381-37-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative, characterized by its unique spirocyclic structure, has shown promising potential in various applications, including drug discovery, proteasome inhibition, and as a key intermediate in the synthesis of bioactive molecules. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques to achieve efficient production of this compound. Its boronic ester functionality makes it a valuable building block for Suzuki-Miyaura coupling reactions, which are widely used in the construction of complex organic molecules, including pharmaceuticals.

One of the most notable applications of this compound is its role in proteasome inhibition. Recent studies have demonstrated its ability to selectively target the 20S proteasome, a multicatalytic protein complex involved in protein degradation. This inhibition has been linked to potential therapeutic effects in cancer treatment, particularly in hematologic malignancies such as multiple myeloma and mantle cell lymphoma. The compound's unique spirocyclic structure contributes to its enhanced binding affinity and selectivity, reducing off-target effects compared to traditional proteasome inhibitors like bortezomib.

In addition to its proteasome inhibitory properties, 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride has shown promise in the development of boron neutron capture therapy (BNCT). The compound's boron-rich structure makes it a potential candidate for BNCT, a targeted radiation therapy for cancer. Preliminary in vitro studies have indicated its ability to accumulate in tumor cells, thereby enhancing the efficacy of neutron irradiation while minimizing damage to surrounding healthy tissues.

Further research has explored the compound's pharmacokinetic and pharmacodynamic properties. Recent preclinical studies have reported favorable bioavailability and tissue distribution profiles, with particular accumulation observed in tumor tissues. These findings suggest that the compound could be a viable candidate for further clinical development. However, challenges such as metabolic stability and potential toxicity at higher doses remain areas of active investigation.

In conclusion, 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[3.4]octane hydrochloride (CAS: 2850381-37-0) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications in proteasome inhibition, BNCT, and as a synthetic intermediate highlight its broad potential. Ongoing research aims to further elucidate its mechanisms of action, optimize its therapeutic efficacy, and address remaining challenges in its development. As such, this compound continues to be a focal point of innovation in drug discovery and targeted cancer therapies.